Cas no 59048-06-5 (2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-, 5-oxime)

• Product Name: 2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-, 5-oxime
• CAS No: 59048-06-5
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 386379
• PubChem ID: 319973
• Update Time: 2025-04-19

2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-, 5-oxime Chemical and Physical Properties

Names and Identifiers

• 2,4,5,6(1H,3H)-Pyrimidinetetrone,1-methyl-, 5-oxime
• (5Z)-5-hydroxyimino-1-methyl-1,3-diazinane-2,4,6-trione
• 1-methylpyrimidine-2,4,5,6-tetraone 5-oxime
• 5-hydroxyamino-1-methylpyrimidine-2,4,6(1H,3H,5H)-trione
• 5-hydroxyimino-1-methylpyrimidine-2,4,6(1H,3H,5H)-trione
• AC1O4QZW
• methyl-alloxan-5-oxime
• methylvioluric acid
• N-methyl-violuric acid
• NSC294945
• NSC266124
• 59048-06-5
• 6-hydroxy-3-methyl-5-nitroso-1H-pyrimidine-2,4-dione
• NSC-266124
• NSC-294945
• 6-Hydroxy-3-methyl-5-nitroso-2,4(1H,3H)-pyrimidinedione
• DTXSID70423227
• SCHEMBL1695372

• Inchi： 1S/C5H5N3O4/c1-8-4(10)2(7-12)3(9)6-5(8)11/h10H,1H3,(H,6,9,11)
• InChI Key： JBFXURCGEZMXRB-UHFFFAOYSA-N
• SMILES： OC1=C(C(NC(N1C)=O)=O)N=O

Computed Properties

• Exact Mass: 171.02805
• Monoisotopic Mass: 171.02800565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.1Ų

Experimental Properties

• PSA: 99.07
• LogP: -1.20850